Cas no 582334-06-3 (7-Methoxypyrimido4,5-Bquinolin-2-amine)

• Product Name: 7-Methoxypyrimido4,5-Bquinolin-2-amine
• CAS No: 582334-06-3
• MF: C₁₂H₁₀N₄O
• MW: 226.234001636505
• CID: 3522456
• PubChem ID: 11107039
• Update Time: 2025-05-21

7-Methoxypyrimido4,5-Bquinolin-2-amine Chemical and Physical Properties

Names and Identifiers

• PYRIMIDO[4,5-B]QUINOLIN-2-AMINE, 7-METHOXY-
• 7-methoxypyrimido[4,5-b]quinolin-2-amine
• AKOS005144542
• BBL021991
• CHEMBL5309623
• STK894709
• 582334-06-3
• 7-Methoxypyrimido4,5-Bquinolin-2-amine

• Inchi： 1S/C12H10N4O/c1-17-9-2-3-10-7(5-9)4-8-6-14-12(13)16-11(8)15-10/h2-6H,1H3,(H2,13,14,15,16)
• InChI Key： LEBJRBDRCVNUIE-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C1C([H])=C([H])C2C(C=1[H])=C([H])C1=C([H])N=C(N([H])[H])N=C1N=2

Computed Properties

• Exact Mass: 226.08546096Da
• Monoisotopic Mass: 226.08546096Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 73.9Ų

Additional information on 7-Methoxypyrimido4,5-Bquinolin-2-amine

7-Methoxypyrimido[4,5-b]quinolin-2-amine: A Comprehensive Overview

7-Methoxypyrimido[4,5-b]quinolin-2-amine (CAS No. 582334-06-3) is a structurally complex heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidobenzodiazepines, which are known for their unique electronic properties and potential applications in drug discovery. The molecule consists of a pyrimidine ring fused with a quinoline system, featuring a methoxy group at the 7-position and an amine group at the 2-position. These functional groups contribute to its intriguing chemical behavior and biological activity.

The synthesis of 7-Methoxypyrimido[4,5-b]quinolin-2-amine involves a multi-step process that typically begins with the preparation of precursor compounds. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels. For instance, researchers have employed microwave-assisted synthesis to accelerate reaction times while maintaining product quality. This approach not only enhances efficiency but also aligns with the growing demand for sustainable chemical practices.

One of the most promising applications of 7-Methoxypyrimido[4,5-b]quinolin-2-amine lies in its potential as a lead compound for drug development. Studies have shown that this compound exhibits significant anti-inflammatory and antioxidant properties, making it a candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, its ability to modulate key cellular pathways has been explored in cancer research, where it has demonstrated selective cytotoxicity against certain tumor cell lines.

Recent research has also highlighted the role of 7-Methoxypyrimido[4,5-b]quinolin-2-amine in enzyme inhibition studies. For example, investigations into its interaction with histone deacetylases (HDACs) have revealed its potential as an epigenetic regulator. This finding underscores its versatility as a tool for exploring complex biological systems and opens new avenues for therapeutic intervention.

From a structural perspective, the compound's aromaticity and conjugation patterns play a crucial role in its electronic properties. Computational studies using density functional theory (DFT) have provided insights into its molecular orbitals and reactivity profiles. These findings are particularly valuable for designing analogs with enhanced bioavailability and efficacy.

In conclusion, 7-Methoxypyrimido[4,5-b]quinolin-2-amine (CAS No. 582334-06-3) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a valuable asset in both academic research and industrial applications. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the advancement of medicinal chemistry.